Cas no 1211591-58-0 (5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide)

• Product Name: 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide
• CAS No: 1211591-58-0
• MF: C₈H₈BrClN₂O₂
• MW: 279.518320083618
• CID: 5463405
• Update Time: 2025-05-20

5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide
• Z1269122766
• 5-bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-bromo-6-chloro-N-methoxy-N-methyl-

• Inchi： 1S/C8H8BrClN2O2/c1-12(14-2)8(13)5-3-6(9)7(10)11-4-5/h3-4H,1-2H3
• InChI Key： HVEVFYDRWNUPNO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)C(N(C)OC)=O)Cl

Computed Properties

• Exact Mass: 277.94577 g/mol
• Monoisotopic Mass: 277.94577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.52
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.620±0.06 g/cm3(Predicted)
• Boiling Point: 417.3±45.0 °C(Predicted)
• pka: -2.93±0.10(Predicted)

Additional information on 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide

5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide (CAS 1211591-58-0): A Comprehensive Overview

In the realm of specialty chemicals, 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide (CAS 1211591-58-0) stands out as a versatile intermediate with growing importance in pharmaceutical and agrochemical research. This nicotinamide derivative, often referred to as 5-Bromo-6-chloro-N-methoxy-N-methyl-3-pyridinecarboxamide in scientific literature, has garnered significant attention from researchers exploring novel heterocyclic compounds for various applications.

The molecular structure of 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide features a pyridine core substituted with bromine and chlorine atoms at the 5 and 6 positions, respectively, along with a unique N-methoxy-N-methyl carboxamide functional group. This specific arrangement contributes to its interesting physicochemical properties, including moderate solubility in common organic solvents and stability under standard laboratory conditions. Researchers frequently inquire about "solubility of 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide" and "stability of CAS 1211591-58-0," reflecting the practical considerations in handling this compound.

Current trends in medicinal chemistry have increased demand for nicotinamide derivatives like 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide, particularly in the development of kinase inhibitors and other targeted therapies. The compound's structural features make it valuable for creating molecular libraries in drug discovery programs. Recent publications have explored its potential as a building block for pharmaceutical intermediates, with particular interest in its application for developing treatments in oncology and metabolic disorders.

From a synthetic chemistry perspective, 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide serves as a crucial intermediate in multi-step organic syntheses. Its reactivity patterns allow for selective modifications at various positions, making it a favorite among researchers designing novel heterocyclic systems. Common search queries such as "synthesis of 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide" and "reactions of CAS 1211591-58-0" indicate the compound's importance in methodological development.

The agrochemical industry has also shown interest in 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide derivatives for developing new crop protection agents. The presence of both halogen atoms and the methoxy-methylamide moiety provides opportunities for creating compounds with specific biological activities. Researchers investigating "agrochemical applications of nicotinamide derivatives" frequently encounter this compound in their literature reviews.

Quality control of 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 97% for research-grade material, with higher grades available for specialized applications. The compound's characterization data, including its distinctive 1H-NMR spectrum of 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide, serves as an important reference for synthetic chemists.

Storage and handling recommendations for CAS 1211591-58-0 emphasize protection from moisture and extreme temperatures. The compound demonstrates good stability when stored under inert atmosphere at low temperatures, making it suitable for long-term research projects. These practical considerations often appear in searches like "storage conditions for 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide."

Market analysis indicates steady growth in demand for 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide, driven by expanding research in medicinal chemistry and material science. The compound's relative scarcity compared to simpler nicotinamide derivatives contributes to its premium positioning in the fine chemicals market. Industry reports tracking "market trends for halogenated nicotinamides" frequently highlight this compound's commercial potential.

Environmental and safety considerations for 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These safety aspects generate search queries such as "safety data for CAS 1211591-58-0" among laboratory personnel.

Future research directions for 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide may explore its potential in materials science applications, particularly in the development of organic electronic materials. The compound's conjugated system and functional group diversity make it an interesting candidate for creating novel molecular architectures. This emerging application area responds to growing interest in "nicotinamide derivatives in material science" among researchers.

In conclusion, 5-Bromo-6-chloro-N-methoxy-N-methylnicotinamide (CAS 1211591-58-0) represents an important building block in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and potentially materials science. Its unique structural features and versatility continue to attract scientific interest, as evidenced by the growing body of literature and frequent search queries related to this compound. As research into functionalized nicotinamide derivatives advances, the significance of this specialized intermediate is likely to increase further.